Cas no 451485-73-7 (4-2-(4-Chloro-3-fluorophenoxy)phenyl-3-buten-2-one)

• Product Name: 4-2-(4-Chloro-3-fluorophenoxy)phenyl-3-buten-2-one
• CAS No: 451485-73-7
• MF: C₁₆H₁₂ClFO₂
• MW: 290.7172
• CID: 4651856
• Update Time: 2025-05-19

4-2-(4-Chloro-3-fluorophenoxy)phenyl-3-buten-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-CHLORO-3-FLUOROPHENOXY)PHENYL]-3-BUTEN-2-ONE
• 3-Buten-2-one, 4-[2-(4-chloro-3-fluorophenoxy)phenyl]-
• 4-2-(4-Chloro-3-fluorophenoxy)phenyl-3-buten-2-one

• Inchi： InChI=1S/C16H12ClFO2/c1-11(19)6-7-12-4-2-3-5-16(12)20-13-8-9-14(17)15(18)10-13/h2-10H,1H3/b7-6+
• InChI Key： JODCITOIRNBODB-VOTSOKGWSA-N
• SMILES： CC(=O)/C=C/C1=CC=CC=C1OC2=CC(=C(C=C2)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 68-70°C

4-2-(4-Chloro-3-fluorophenoxy)phenyl-3-buten-2-one Security Information

• Hazard Statement： Irritant
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-2-(4-Chloro-3-fluorophenoxy)phenyl-3-buten-2-one

Introduction to Compound with CAS No. 451485-73-7 and Product Name: 4-2-(4-Chloro-3-fluorophenoxy)phenyl-3-buten-2-one

The compound with the CAS number 451485-73-7 and the product name 4-2-(4-Chloro-3-fluorophenoxy)phenyl-3-buten-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development.

The molecular structure of this compound consists of a 4-chloro-3-fluorophenoxy group attached to a phenyl ring, which is further connected to a 3-buten-2-one moiety. This arrangement creates a molecule with distinct electronic and steric properties, making it a valuable candidate for further investigation. The presence of both chlorine and fluorine atoms in the molecule enhances its reactivity and binding affinity, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 4-2-(4-Chloro-3-fluorophenoxy)phenyl-3-buten-2-one structure has shown promise in preliminary studies as a scaffold for developing new therapeutic agents. Its ability to interact with biological targets suggests that it could be used to create drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The 4-chloro-3-fluorophenoxy group in the molecule is known to interact with the ATP-binding site of kinases, making it an attractive moiety for designing kinase inhibitors.

Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various kinases, including those involved in cancer pathways. For instance, research has shown that compounds similar to 4-2-(4-Chloro-3-fluorophenoxy)phenyl-3-buten-2-one can inhibit the activity of tyrosine kinases such as EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2). These kinases are frequently overexpressed in cancer cells and are key targets for anticancer therapies.

The 3-buten-2-one moiety in the compound's structure also contributes to its pharmacological properties. This functional group can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity. Additionally, the butenone group can undergo various chemical transformations, allowing for the synthesis of numerous derivatives with tailored properties.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Inflammation is a complex biological process that involves the activation of various signaling pathways and cellular responses. Many inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by excessive activation of kinases and other enzymes involved in inflammatory responses.

Preclinical studies have indicated that compounds structurally related to 4-2-(4-Chloro-3-fluorophenoxy)phenyl-3-buten-2-one can modulate inflammatory pathways by inhibiting key enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase). These enzymes are responsible for producing pro-inflammatory mediators that contribute to the symptoms of inflammatory diseases. By inhibiting their activity, these compounds can help reduce inflammation and alleviate symptoms.

The synthesis of 4-2-(4-Chloro-3-fluorophenoxy)phenyl-3-buten-2-one involves several key steps that highlight its complexity and synthetic challenge. The introduction of the 4-chloro-3-fluorophenoxy group requires careful control of reaction conditions to ensure high yield and purity. Additionally, the formation of the 3-buten-2-one moiety necessitates precise functional group transformations to achieve the desired product.

In conclusion, the compound with CAS number 451485-73-7 and product name 4-2-(4-Chloro-3-fluorophenoxy)phenyl-3-buten-2-one represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.